Cas no 941882-09-3 (5-(cyclopropylamino)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile)

• Product Name: 5-(cyclopropylamino)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile
• CAS No: 941882-09-3
• MF: C₁₉H₁₇N₃O₄
• MW: 351.355984449387
• CID: 5430252
• PubChem ID: 16958099
• Update Time: 2025-10-28

5-(cyclopropylamino)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 941882-09-3
• AKOS001889647
• 5-(cyclopropylamino)-2-[5-[(4-methoxyphenoxy)methyl]furan-2-yl]-1,3-oxazole-4-carbonitrile
• 5-(cyclopropylamino)-2-{5-[(4-methoxyphenoxy)methyl]furan-2-yl}-1,3-oxazole-4-carbonitrile
• F3309-0719
• 5-(cyclopropylamino)-2-(5-((4-methoxyphenoxy)methyl)furan-2-yl)oxazole-4-carbonitrile
• 5-(Cyclopropylamino)-2-[5-[(4-methoxyphenoxy)methyl]-2-furanyl]-4-oxazolecarbonitrile
• 5-(cyclopropylamino)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C19H17N3O4/c1-23-13-4-6-14(7-5-13)24-11-15-8-9-17(25-15)19-22-16(10-20)18(26-19)21-12-2-3-12/h4-9,12,21H,2-3,11H2,1H3
• InChI Key： DQDGUYRFCANWQA-UHFFFAOYSA-N
• SMILES： O1C(NC2CC2)=C(C#N)N=C1C1=CC=C(COC2=CC=C(OC)C=C2)O1

Computed Properties

• Exact Mass: 351.12190603g/mol
• Monoisotopic Mass: 351.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 593.6±60.0 °C(Predicted)
• pka: -1.67±0.10(Predicted)

Additional information on 5-(cyclopropylamino)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile

Introduction to 5-(cyclopropylamino)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile (CAS No. 941882-09-3)

5-(cyclopropylamino)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 941882-09-3, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research for potential therapeutic applications.

The molecular structure of this compound is characterized by a complex arrangement of heterocyclic rings and functional groups. Specifically, it incorporates a cyclopropylamino moiety, which is known for its ability to enhance binding affinity and metabolic stability in drug candidates. The presence of a furan ring further contributes to the molecule's versatility, allowing for diverse interactions with biological targets. Additionally, the 1,3-oxazole core and the 4-carbonitrile group provide additional sites for chemical modification and functionalization, enabling researchers to tailor its properties for specific applications.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The 5-(cyclopropylamino)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile structure has been investigated for its potential in this regard. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory and neurodegenerative processes. The 4-methoxyphenoxy substituent, in particular, has been shown to enhance solubility and bioavailability, which are critical factors for drug efficacy.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations, have been employed to construct the complex framework of the molecule. These techniques not only facilitate the formation of the desired structural motifs but also allow for the introduction of various functional groups at strategic positions within the molecule.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives of 5-(cyclopropylamino)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile that may exhibit improved pharmacological properties. These efforts have led to the identification of several promising analogs with enhanced potency and selectivity against target proteins.

The pharmacokinetic profile of this compound is also of great interest. Studies have indicated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when tested in preclinical models. This makes it a viable candidate for further development into a therapeutic agent. Additionally, its chemical stability under various conditions ensures that it can be stored and handled efficiently during both research and potential commercial production phases.

The biological activity of 5-(cyclopropylamino)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile has been explored through both in vitro and in vivo experiments. In cell-based assays, it has demonstrated inhibitory effects on several key enzymes implicated in disease pathways. For instance, it has shown potential as an inhibitor of kinases that play a role in cancer progression. Furthermore, animal models have provided insights into its effects on physiological processes such as inflammation and pain modulation.

The development of this compound also highlights the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. By integrating knowledge from multiple scientific disciplines, researchers can design molecules with optimized properties for therapeutic use. The use of modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography has been instrumental in elucidating the structure-function relationships of this compound.

The future prospects for 5-(cyclopropylamino)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile are bright given its unique structural features and promising biological activities. Ongoing research aims to further refine its pharmacological profile through structure-based drug design approaches. Additionally, efforts are underway to explore its potential in combination therapies with other drugs to enhance overall treatment efficacy.

In conclusion,5-(cyclopropylamino)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile (CAS No. 941882-09-3) represents a significant advancement in pharmaceutical chemistry due to its innovative design and multifaceted biological activities. Its development underscores the ongoing efforts in medicinal chemistry to discover new molecules that can address unmet medical needs effectively.